5-allyl-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

• IUPAC Name: 3-oxo-2-phenyl-N-(5-propan-2-yl-1,3,4-thiadiazol-2-yl)-5-prop-2-enylpyrazolo[4,3-c]pyridine-7-carboxamide
• InChI: InChI=1S/C21H20N6O2S/c1-4-10-26-11-15(18(28)22-21-24-23-19(30-21)13(2)3)17-16(12-26)20(29)27(25-17)14-8-6-5-7-9-14/h4-9,11-13H,1,10H2,2-3H3,(H,22,24,28)
• InChI Key: VBOOORWFPZTKPU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN=C(S1)NC(=O)C2=CN(C=C3C2=NN(C3=O)C4=CC=CC=C4)CC=C
• Molecular Formula: C21H20N6O2S
• Molecular Weight: 420.5 g/mol

Description

The compound “5-allyl-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide” is a derivative of 1,3,4-thiadiazole. The 1,3,4-thiadiazole moiety is known to exhibit a wide range of biological activities such as antidiabetic, anticancer, anti-inflammatory, anticonvulsant, antiviral, antihypertensive, and antimicrobial.

Scientific Research Applications

Synthesis and Cycloaddition Reactions

The compound is utilized in the synthesis of novel isoxazolines and isoxazoles through cycloaddition reactions. For instance, N-allylation and N-propargyl alkylation of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives lead to the formation of dipolarophiles, which upon condensation with arylnitrile oxides result in isoxazolines and isoxazoles. These reactions highlight the compound's role in the formation of complex heterocyclic structures with potential biological applications (Rahmouni et al., 2014).

Enzymatic Activity Enhancement

In another study, ethyl derivatives of the compound were shown to significantly enhance the reactivity of enzymes like cellobiase. This suggests a potential application in biochemical processes where enzyme facilitation is required (Abd et al., 2008).

Synthesis of Organic Ligands and Metal Complexes

The compound is also pivotal in the synthesis of organic ligands, like 5-(4-oxo-4H-chromen-3-yl)-4,5-dihydro-1,3,4-thiadiazole-2-carboxamide, and their metal complexes with copper(II), cobalt(II), and nickel(II). These complexes have been characterized through crystal structure analysis and electrochemical studies, signifying its utility in coordination chemistry and materials science (Myannik et al., 2018).

Synthesis of Heterocyclic Derivatives

Furthermore, the compound is instrumental in synthesizing a variety of heterocyclic derivatives, including thiadiazoles, pyrazoles, and pyridazines, showcasing its versatility in organic synthesis and the potential to create bioactive molecules for various applications (Abdelhamid & Alkhodshi, 2005).

Future Directions

The future directions for this compound could involve further exploration of its biological activities and potential applications in medicine. The 1,3,4-thiadiazole scaffold has shown promise in the development of new antitumor agents.